TRV0109101
Overview
Description
TRV0109101 is a G protein-biased agonist of the µ-opioid receptor.
Scientific Research Applications
Technological and Societal Implications in Scientific Research :
- The integration of technological developments in various fields, including scientific research, influences societal perspectives and ethical considerations. This encompasses a broad range of technological applications and includes the evaluation of new research areas such as synthetic biology and nanotechnology (Schuurbiers & Fisher, 2009).
Translational Research in Drug Development :
- Translational Research (TR) plays a crucial role in optimizing the drug discovery and development process. This involves integrating scientific discoveries into practical applications, including the development of drugs and therapeutic strategies (Hörig & Pullman, 2004).
Applications in Genomics and Epidemiology :
- In the context of human genomics, translational research applies epidemiological methods to translate scientific discoveries into population health impacts. This includes the development and evaluation of candidate applications, such as diagnostic tests or interventions, based on genomic discoveries (Khoury, Gwinn, & Ioannidis, 2010).
Gene Technology in Food Production :
- Research on consumer attitudes towards gene technology in food production, such as the use of genetically modified organisms (GMOs), is relevant in understanding the societal implications and acceptance of scientific advancements in this field (Saba & Vassallo, 2002).
Innovative Research Methods and Tools :
- The development of novel experimental methods, such as tunable resistive pulse sensing (TRPS), demonstrates the evolving nature of scientific research tools. TRPS has been applied to study various colloidal particles, reflecting the growth of submicron colloid studies in fields like nanomedicine and biotechnology (Weatherall & Willmott, 2015).
Impact on Biomedical and Clinical Research :
- Translational research in oncology emphasizes the integration of laboratory discoveries into clinical applications, highlighting the role of translational approaches in cancer care and palliative medicine (Ghoshal, 2017).
Advancements in Molecular Biology and Genetics :
- The discovery and study of non-coding RNAs (ncRNAs) in plants, including the development of databases like PNRD for plant ncRNAs, illustrate significant progress in molecular biology and genetics. This research provides valuable resources for understanding the roles and functions of ncRNAs in plants (Yi et al., 2014).
properties
CAS RN |
1401027-29-9 |
|---|---|
Product Name |
TRV0109101 |
Molecular Formula |
C21H28N2OS |
Molecular Weight |
356.53 |
IUPAC Name |
(R)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)-N-(thiophen-2-ylmethyl)ethan-1-amine |
InChI |
InChI=1S/C21H28N2OS/c1-4-12-23-19(7-1)20(10-13-22-16-18-6-5-15-25-18)11-14-24-21(17-20)8-2-3-9-21/h1,4-7,12,15,22H,2-3,8-11,13-14,16-17H2/t20-/m1/s1 |
InChI Key |
PJLIHYXPEOMIMJ-HXUWFJFHSA-N |
SMILES |
C1(CNCC[C@@](C2)(C3=NC=CC=C3)CCOC42CCCC4)=CC=CS1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TRV-0109101; TRV0109101; TRV 0109101 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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